Cas no 865659-23-0 (N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide)

• Product Name: N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide
• CAS No: 865659-23-0
• CID: 4662105
• Update Time: 2025-05-22

N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide Chemical and Physical Properties

Names and Identifiers

• N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide

Research Brief on N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide (CAS: 865659-23-0)

The compound N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide (CAS: 865659-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activity in preclinical models.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide exhibits selective inhibition against specific kinase targets, such as the JAK family and EGFR. These findings are supported by in vitro assays demonstrating its ability to suppress kinase activity at nanomolar concentrations, highlighting its potential as a lead compound for further drug development.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial efficacy of this compound. Structural analysis reveals that the bromothiophene moiety enhances its interaction with bacterial enzymes, particularly those involved in cell wall synthesis. Studies have reported potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. This dual functionality—kinase inhibition and antimicrobial activity—positions the compound as a versatile candidate for multifunctional therapeutics.

The synthetic route for N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide has also been a focus of recent optimization efforts. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic processes have streamlined its production. For instance, the use of palladium-catalyzed cross-coupling reactions has improved the efficiency of introducing the bromothiophene group, reducing byproduct formation and enhancing overall yield. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile. Early pharmacokinetic studies indicate limited oral bioavailability, likely due to its poor solubility and rapid metabolism. Researchers are investigating prodrug strategies and formulation enhancements, such as nanoparticle encapsulation, to address these issues. Additionally, ongoing toxicology studies aim to establish a safety profile, which will be pivotal for advancing the compound into clinical trials.

In conclusion, N'-{5-(3-Bromo-2-thienyl)carbonyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and dual biological activities offer a foundation for developing novel therapeutics targeting kinase-driven diseases and antibiotic-resistant infections. Future studies will need to focus on overcoming pharmacokinetic limitations and validating its efficacy in vivo to unlock its full therapeutic potential.